3-[(2-Fluorophenoxy)methyl]benzenethiol

• IUPAC Name: 3-[(2-fluorophenoxy)methyl]benzenethiol
• InChI: InChI=1S/C13H11FOS/c14-12-6-1-2-7-13(12)15-9-10-4-3-5-11(16)8-10/h1-8,16H,9H2
• InChI Key: UGGHMNNUGVLERB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC2=CC(=CC=C2)S)F
• Molecular Formula: C13H11FOS
• Molecular Weight: 234.29 g/mol

Description

The compound with the identifier “3-[(2-Fluorophenoxy)methyl]benzenethiol” is a chemical substance that has garnered interest in various scientific fields. This compound is known for its unique chemical structure and properties, making it a subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 3-[(2-Fluorophenoxy)methyl]benzenethiol involves specific synthetic routes and reaction conditions. These methods typically include the use of various reagents and catalysts to achieve the desired chemical structure. The exact synthetic route can vary depending on the desired purity and yield of the compound.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactions using specialized equipment. The process is optimized to ensure high efficiency and cost-effectiveness while maintaining the quality of the final product.

Chemical Reactions Analysis

Types of Reactions: 3-[(2-Fluorophenoxy)methyl]benzenethiol undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and for its application in different fields.

Common Reagents and Conditions: The common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific type of reaction and the reagents used

Scientific Research Applications

3-[(2-Fluorophenoxy)methyl]benzenethiol has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions. In biology, it may be studied for its effects on biological systems and its potential as a therapeutic agent. In medicine, this compound could be explored for its potential to treat certain diseases. In industry, it may be used in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of 3-[(2-Fluorophenoxy)methyl]benzenethiol involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. Understanding the mechanism of action is crucial for developing new applications and improving existing ones.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to 3-[(2-Fluorophenoxy)methyl]benzenethiol include those with comparable chemical structures and properties. These compounds may share some reactivity and applications but also have unique features that distinguish them from this compound.

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and the resulting properties. This uniqueness makes it valuable for certain applications where other compounds may not be as effective.